5-Methylpyridazin-3-amine
Overview
Description
5-Methylpyridazin-3-amine is an important intermediate in organic synthesis. It is mainly used in pharmaceutical intermediates, organic synthesis, organic solvents, and can also be used in the production of dyes, pesticides, and spices .
Synthesis Analysis
The synthesis of this compound involves various methods. One such method involves the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine directly or via N - [5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids . Another method involves the condensation reaction and decarboxylation reaction of diethyl malonate, sodium, 3-nitro-5-chloropyridine, followed by a reduction reaction .Molecular Structure Analysis
The molecular formula of this compound is C6H8N2. It has an average mass of 108.141 Da and a monoisotopic mass of 108.068748 Da .Chemical Reactions Analysis
The Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine directly or via N - [5-bromo-2-methylpyridine-3-yl]acetamide with several arylboronic acids produces novel pyridine derivatives .Physical And Chemical Properties Analysis
This compound is a solid at room temperature. It has a melting point of 59-63 °C .Scientific Research Applications
Chemical Synthesis and Reactivity 5-Methylpyridazin-3-amine, and related compounds, have been a subject of interest due to their unique chemical properties and their potential use in chemical synthesis. For example, derivatives of this compound have been used in palladium-catalyzed aminocarbonylation reactions. The functionalization of the pyridazin-3(2H)-one ring via this method resulted in the formation of various amides, showcasing the compound's reactivity and potential as an intermediate in the synthesis of more complex molecules (Takács et al., 2012). Similar reactivity was observed in a study where 4-X-3-(methoxymethyl)-6-methylpyridazine treated with potassium amide in liquid ammonia formed a mixture of amino derivatives, suggesting a 4,5-didehydropyridazine intermediate, underlining the versatility and potential of these compounds in organic synthesis (Klinge et al., 2010).
Biological Activity and Drug Development Compounds containing the 5-methylpyridazin-3(2H)-one fragment have also attracted attention due to their biological activities. A series of such compounds were synthesized and evaluated for their inhibitory activity against various cancer cell lines. The structure-activity relationships (SARs) indicated that certain structural modifications could significantly enhance the inhibitory activities of these compounds (Xiong et al., 2020). This finding opens avenues for drug development, where derivatives of this compound could be used as a framework for crafting potent therapeutic agents.
Antimicrobial and Anticancer Properties There's an interest in the antimicrobial and anticancer properties of compounds derived from this compound. New series of 3-allylthio-6-(mono or disubstituted) aminopyridazines were synthesized and showed promising antiproliferative activities against various cancer cell lines, indicating their potential as chemotherapy agents (Won & Park, 2010). Additionally, novel 1,2,4-triazole derivatives have been synthesized from this compound derivatives and demonstrated good to moderate antimicrobial activities (Bektaş et al., 2007). These findings emphasize the potential of this compound derivatives in developing new antimicrobial and anticancer therapies.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyridazine derivatives, to which 5-methylpyridazin-3-amine belongs, have been shown to exhibit a wide range of pharmacological activities .
Mode of Action
Some pyridazinone derivatives, which include this compound, have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests that this compound might interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Given the broad spectrum of activities exhibited by pyridazine derivatives, it is likely that multiple pathways could be affected .
Result of Action
Based on the known activities of related pyridazine compounds, it can be inferred that the compound may have potential therapeutic effects in various medical conditions .
Biochemical Analysis
Biochemical Properties
The compound has a molecular weight of 109.13
Cellular Effects
There is no available information on how it influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
There is no available information on how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is no available information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
There is currently no available information on how the effects of 5-Methylpyridazin-3-amine vary with different dosages in animal models .
Metabolic Pathways
There is no available information on any enzymes or cofactors that it interacts with, or any effects on metabolic flux or metabolite levels .
Transport and Distribution
There is no available information on any transporters or binding proteins that it interacts with, or any effects on its localization or accumulation .
Subcellular Localization
There is no available information on any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
5-methylpyridazin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c1-4-2-5(6)8-7-3-4/h2-3H,1H3,(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDPKVJZZCMFBIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80563522 | |
Record name | 5-Methylpyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80563522 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144294-43-9 | |
Record name | 5-Methylpyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80563522 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Methylpyridazin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.